Cas no 25022-02-0 (Benzenebutanoic acid, b-oxo-g-phenyl-, ethyl ester)

• Product name: Benzenebutanoic acid, b-oxo-g-phenyl-, ethyl ester
• CAS No: 25022-02-0
• MF: C₁₈H₁₈O₃
• MW: 282.33400
• CID: 253582
• PubChem ID: 12536552

Benzenebutanoic acid, b-oxo-g-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, b-oxo-g-phenyl-, ethyl ester
• ETHYL 3-OXO-4,4-DIPHENYLBUTANOATE
• 2-Oxo-4,4-diphenyl-buttersaeure-aethylester
• 3-Keto-4,4-diphenyl-butansaeureaethylester
• 4,4-Diphenyl-acetessigsaeure-aethylester
• 4,4-Diphenyl-acetessigsaeure-ethylester
• 4,4-diphenyl-acetoacetic acid ethyl ester
• AC-7804
• Acetoaceticacid,4,4-diphenyl-,ethyl ester (8CI)
• DTXSID40501682
• Benzenebutanoic acid,b-oxo-g-phenyl-,ethyl ester
• 25022-02-0
• 6-HYDROXYMETHYL-PYRIDINE-2-CARBOXYLICACID
• SCHEMBL6432556
• AKOS010951850

• Inchi： InChI=1S/C18H18O3/c1-2-21-17(20)13-16(19)18(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12,18H,2,13H2,1H3
• InChI Key： BGJHHKOHPAAEBI-UHFFFAOYSA-N
• SMILES： CCOC(CC(C(C1=CC=CC=C1)C1=CC=CC=C1)=O)=O

Computed Properties

• Exact Mass: 282.12600
• Monoisotopic Mass: 282.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 3.6

Experimental Properties

• Density: 1.117
• Boiling Point: 381.9°C at 760 mmHg
• Flash Point: 166°C
• Refractive Index: 1.55
• PSA: 43.37000
• LogP: 3.34080

Benzenebutanoic acid, b-oxo-g-phenyl-, ethyl ester Security Information

Benzenebutanoic acid, b-oxo-g-phenyl-, ethyl ester Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%